Cas no 69971-44-4 (4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester)

• Product Name: 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester
• CAS No: 69971-44-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD18256178
• CID: 822345
• PubChem ID: 12749673
• Update Time: 2025-06-09

4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester
• 4,6-Dimethylpyridin-3-carboxylic acid methyl ester
• Methyl 4,6-dimethylnicotinate
• methyl 4,6-dimethylpyridine-3-carboxylate
• 4,6-Dimethylnicotinic acid methyl ester
• Methyl 4,6-dimethyl-3-pyridinecarboxylate
• CS-0153147
• SCHEMBL25652163
• 69971-44-4
• D82510
• AKOS016006815
• DTXSID20508851
• BS-17396
• Methyl4,6-dimethylnicotinate
• MFCD18256178
• DB-109375

• MDL： MFCD18256178
• Inchi： 1S/C9H11NO2/c1-6-4-7(2)10-5-8(6)9(11)12-3/h4-5H,1-3H3
• InChI Key： XKPZKJCXLVXCRE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.078
• Boiling Point: 228 ºC
• Flash Point: 92 ºC
• PSA: 39.19000
• LogP: 1.48500
• FEMA: rgt

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester

Introduction to 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester (CAS No. 69971-44-4) and Its Emerging Applications in Chemical Biology

4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester, identified by the CAS number 69971-44-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine derivative family, which is well-documented for its diverse pharmacological activities. The presence of both methyl groups at the 4- and 6-positions, coupled with the carboxylic acid methyl ester functionality at the 3-position, imparts distinct reactivity and binding characteristics that make it a valuable scaffold for drug discovery and molecular research.

The chemical structure of 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester features a six-membered aromatic ring with nitrogen at the 1-position, which is a key feature responsible for its interaction with biological targets. The electron-rich nature of the pyridine ring enhances its ability to participate in hydrogen bonding and coordination interactions, making it a promising candidate for designing small-molecule modulators. Recent studies have highlighted its potential in inhibiting various enzymatic pathways and interacting with protein targets, which has opened new avenues for therapeutic intervention.

In the realm of drug development, 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester has been explored as a lead compound for synthesizing novel bioactive molecules. Its structural motif is reminiscent of several known pharmacophores that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have shown promise in disrupting protein-protein interactions involved in cancer progression. The methoxy group at the carboxyl position provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester with high precision. Molecular docking studies have revealed that this compound can effectively bind to pockets on target proteins, thereby modulating their activity. This computational approach has accelerated the identification of promising derivatives and has guided experimental synthesis efforts. The integration of machine learning models with traditional pharmacophore-based design has further enhanced the efficiency of drug discovery pipelines.

The synthetic pathways for 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester involve multi-step organic reactions that highlight its versatility as a chemical intermediate. One common synthetic route involves the alkylation of pyridine derivatives followed by esterification to introduce the carboxylate moiety. Advances in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications. The ability to produce 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester in scalable quantities has been crucial for its adoption in pharmaceutical research.

In biological assays, 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester has been tested for its ability to modulate cellular processes relevant to human health. Preliminary findings suggest that it may interfere with signaling pathways involved in neurodegeneration and metabolic disorders. These observations have prompted further investigation into its potential as a therapeutic agent or as an intermediate in the synthesis of more complex drug candidates. The compound’s ability to cross cell membranes makes it an attractive candidate for topical and systemic applications.

The pharmacokinetic profile of 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester is another area of active research. Studies have examined how modifications to its structure can influence its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, researchers aim to enhance the compound’s bioavailability and reduce potential side effects. The development of prodrugs based on this scaffold has emerged as a promising strategy to improve therapeutic efficacy.

Environmental considerations also play a role in the utilization of 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester. Sustainable synthetic methods are being explored to minimize waste and reduce energy consumption during production. Green chemistry principles have guided efforts to develop eco-friendly processes that align with regulatory requirements and environmental standards. These initiatives ensure that the compound’s use remains viable while adhering to global sustainability goals.

The future prospects of 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester are bright, with ongoing research expected to uncover new applications across multiple disciplines. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel therapeutics and advanced materials based on this versatile compound. As our understanding of biological systems continues to expand, so too will the opportunities for leveraging compounds like 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester.